![molecular formula C5H10N2O B2521669 (5-Methyl-4,5-dihydro-1,2-oxazol-3-yl)methanamine CAS No. 154153-24-9](/img/structure/B2521669.png)
(5-Methyl-4,5-dihydro-1,2-oxazol-3-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(5-Methyl-4,5-dihydro-1,2-oxazol-3-yl)methanamine is a useful research compound. Its molecular formula is C5H10N2O and its molecular weight is 114.148. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Antimicrobial Activities : A study by Thomas et al. (2010) involved the synthesis of quinoline derivatives carrying a 1,2,3-triazole moiety, starting from 4-methoxyaniline. These compounds, which include derivatives related to (5-Methyl-4,5-dihydro-1,2-oxazol-3-yl)methanamine, showed moderate to very good antibacterial and antifungal activities, comparable to first-line drugs (Thomas, Adhikari, & Shetty, 2010).
Neurokinin-1 Receptor Antagonism : Harrison et al. (2001) described the synthesis of a water-soluble neurokinin-1 receptor antagonist suitable for intravenous and oral administration. This compound, designed for its high affinity and long duration of action, is effective in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).
Serotonin 5-HT1A Receptor Biased Agonists : Sniecikowska et al. (2019) developed novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists. These compounds show high 5-HT1A receptor affinity, selectivity, and robust antidepressant-like activity, suggesting potential as antidepressant drug candidates (Sniecikowska et al., 2019).
Anticancer and Antimicrobial Agents : Katariya et al. (2021) synthesized novel heterocyclic compounds incorporating oxazole, pyrazoline, and pyridine entities. These compounds were evaluated for their anticancer activity against a panel of cancer cell lines and showed significant potency. Additionally, they demonstrated good antibacterial and antifungal activities (Katariya, Vennapu, & Shah, 2021).
SIRT1 Inhibition for Anticancer Activity : Panathur et al. (2013) designed and synthesized 1-{1-methyl-2-[4-phenyl-5-(propan-2-ylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indol-3-yl}methanamine derivatives as potential anticancer leads through SIRT1 inhibition. Some compounds exhibited potent growth inhibitory action against cancer cell lines at low micro molar concentrations, with one compound showing promising in vivo efficacy in prostate hyperplasia models (Panathur et al., 2013).
Properties
IUPAC Name |
(5-methyl-4,5-dihydro-1,2-oxazol-3-yl)methanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2O/c1-4-2-5(3-6)7-8-4/h4H,2-3,6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGPKKHIMHVLSJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=NO1)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.